Cas no 1807034-16-7 (4-Bromo-2-fluoropyridine-6-methanol)

• Product Name: 4-Bromo-2-fluoropyridine-6-methanol
• CAS No: 1807034-16-7
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• CID: 4900726
• Update Time: 2025-11-02

4-Bromo-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoropyridine-6-methanol

• Inchi： 1S/C6H5BrFNO/c7-4-1-5(3-10)9-6(8)2-4/h1-2,10H,3H2
• InChI Key： WEWFEUCVECIHRJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-2-fluoropyridine-6-methanol

Recent Advances in the Application of 4-Bromo-2-fluoropyridine-6-methanol (CAS: 1807034-16-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-fluoropyridine-6-methanol (CAS: 1807034-16-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This heterocyclic compound, characterized by its bromo and fluoro substituents, serves as a crucial building block for the synthesis of various biologically active molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds targeting a range of diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-2-fluoropyridine-6-methanol in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a starting material to develop a series of potent and selective inhibitors with improved pharmacokinetic properties. The study reported that derivatives containing this scaffold exhibited nanomolar potency against BTK while maintaining excellent selectivity over other kinases, suggesting its potential for treating B-cell malignancies and autoimmune disorders.

In the area of antiviral research, a recent publication in Bioorganic & Medicinal Chemistry Letters described the incorporation of 4-Bromo-2-fluoropyridine-6-methanol into the structure of novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. The compound's unique electronic properties, conferred by the halogen substituents, were found to enhance binding affinity to the target enzyme while improving metabolic stability. The lead compound from this series showed promising activity against both wild-type and drug-resistant strains of HIV-1 in vitro.

From a synthetic chemistry perspective, several recent methodological advances have been reported for the efficient preparation and functionalization of 4-Bromo-2-fluoropyridine-6-methanol. A 2024 paper in Organic Letters detailed a novel palladium-catalyzed cross-coupling strategy that enables selective modification of the bromo position while preserving the fluoro and hydroxymethyl groups. This methodology has significantly expanded the structural diversity accessible from this versatile intermediate.

The pharmaceutical industry has shown growing interest in 4-Bromo-2-fluoropyridine-6-methanol as evidenced by recent patent applications. A 2023 patent (WO2023187654) disclosed its use in the synthesis of PARP inhibitors with improved blood-brain barrier penetration for treating neurological disorders. Another patent application (US20240148672) highlighted its incorporation into PROTAC (proteolysis targeting chimera) molecules targeting oncogenic proteins, demonstrating the compound's relevance in cutting-edge therapeutic modalities.

As research continues to explore the potential of 4-Bromo-2-fluoropyridine-6-methanol, its role as a privileged scaffold in medicinal chemistry appears increasingly significant. Future directions may include further optimization of synthetic routes to improve yield and scalability, as well as exploration of its applications in emerging areas such as targeted protein degradation and covalent inhibitor design. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing current challenges in drug discovery.